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Disclaimer: Information regarding the specific purification methods for crude aluminum
chlorate is not readily available in the reviewed technical literature. However, extensive

documentation exists for the purification of crude aluminum chloride, a compound with related

applications. This technical support center provides detailed guidance on the purification of

crude aluminum chloride, which may offer transferable principles for aluminum chlorate.

Frequently Asked Questions (FAQs)
Q1: What are the most common impurities in crude aluminum chloride?

A1: Crude aluminum chloride typically contains several impurities, with the most significant

being iron(III) chloride, which gives the product a yellow or brownish color.[1][2] Other common

metallic chloride impurities include those of magnesium, calcium, sodium, and potassium.[3] In

processes involving the leaching of clays, impurities such as phosphorus and magnesium

compounds can also be present.[4][5]

Q2: What are the primary methods for purifying crude aluminum chloride?

A2: The two primary methods for the purification of crude aluminum chloride are

recrystallization and solvent extraction. Recrystallization, often as aluminum chloride

hexahydrate (AlCl₃·6H₂O), is effective for removing a range of soluble impurities.[4][6] Solvent

extraction is particularly useful for the selective removal of iron.[7][8][9]

Q3: How does recrystallization purify aluminum chloride?
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A3: Recrystallization purifies aluminum chloride by leveraging differences in solubility between

aluminum chloride and its impurities. The crude aluminum chloride is dissolved in a suitable

solvent, typically water, to create a saturated solution at an elevated temperature. As the

solution cools, the solubility of aluminum chloride decreases, causing it to crystallize out of the

solution in a purer form, leaving the majority of impurities dissolved in the mother liquor.[10]

Sparging with hydrogen chloride gas can be used to decrease the solubility of aluminum

chloride and enhance crystallization.[4][11]

Q4: How is solvent extraction used to remove iron from aluminum chloride solutions?

A4: Solvent extraction for iron removal involves using an organic solvent that selectively

complexes with and extracts the iron chloride from the aqueous aluminum chloride solution. A

common method employs a tertiary amine, such as Alamine 336, dissolved in a diluent like

kerosene.[7] The iron-laden organic phase is then separated from the purified aqueous

aluminum chloride solution.
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Problem Possible Cause Troubleshooting Steps

Low Crystal Yield

- Solution not sufficiently

saturated.- Cooling rate is too

fast.- Incorrect solvent-to-

solute ratio.

- Concentrate the solution

further by evaporation before

cooling.- Employ a slower,

more controlled cooling

process.- Optimize the solvent

volume based on solubility

data.

Crystals are colored

(yellow/brown)

- Incomplete removal of iron

impurities.- Co-precipitation of

impurities.

- Perform a preliminary

purification step, such as

solvent extraction, to reduce

the initial iron concentration.-

Wash the crystals with a small

amount of cold, pure solvent

after filtration.[12]

Formation of fine powder

instead of large crystals

- Solution cooled too rapidly.-

Insufficient agitation or

excessive agitation.

- Decrease the cooling rate to

allow for larger crystal growth.-

Optimize the stirring speed to

promote crystal growth without

causing excessive nucleation.

[6]

Clogging of equipment
- Crystal deposition on

surfaces.

- Ensure smooth surfaces in

the crystallizer.- Maintain

appropriate slurry density to

prevent settling and packing of

crystals.[6]
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Problem Possible Cause Troubleshooting Steps

Poor Iron Extraction Efficiency

- Incorrect pH of the aqueous

phase.- Insufficient

concentration of the extracting

agent.- Inadequate mixing of

the two phases.

- Adjust the HCl concentration

of the aqueous phase to the

optimal range for the chosen

solvent system.[8][9]- Increase

the concentration of the amine

or other extracting agent in the

organic phase.- Increase the

mixing time or intensity to

ensure good contact between

the phases.

Presence of organic solvent in

the purified aluminum chloride

solution

- Incomplete phase

separation.- Emulsion

formation.

- Allow for a longer settling

time for the phases to separate

completely.- Employ a

coalescer or activated carbon

treatment to remove entrained

and dissolved organics.[7]

Difficulty in stripping iron from

the organic phase

- Inappropriate stripping

solution.- Insufficient contact

time during stripping.

- Use a suitable stripping

agent, such as a dilute HCl

solution.[7]- Optimize the

stripping ratio and contact

time.

Quantitative Data
Table 1: Efficiency of Iron Removal by Solvent Extraction
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Parameter Value Reference

Initial Iron Concentration Varies [7]

Final Iron Concentration < 0.007 wt-% (as Fe₂O₃) [7]

Solvent System
15 vol-% Alamine 336, 10 vol-

% decanol, 75 vol-% kerosene
[7]

Stripping Agent 0.1 wt-% HCl solution [7]

Table 2: Purity Levels for Aluminum Chloride Hexahydrate Crystallization

Impurity

Maximum Concentration in

Feed Solution for Cell-Grade

Product

Reference

P₂O₅ < 0.003 wt-% [4][5]

MgO < 0.010 wt-% [4][5]

Experimental Protocols
Protocol 1: Purification of Aluminum Chloride by
Recrystallization

Dissolution: Dissolve the crude aluminum chloride in deionized water at an elevated

temperature (e.g., 60-80 °C) to form a near-saturated solution.

Sparging (Optional): To enhance precipitation, sparge the solution with hydrogen chloride

(HCl) gas. This decreases the solubility of aluminum chloride hexahydrate.[4][13]

Cooling and Crystallization: Slowly cool the solution in a controlled manner to induce

crystallization of aluminum chloride hexahydrate (AlCl₃·6H₂O). Avoid rapid cooling, which

can lead to the formation of small, impure crystals.

Filtration: Separate the crystals from the mother liquor using vacuum filtration.
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Washing: Wash the collected crystals with a small amount of cold, acidified water or a

suitable organic solvent to remove any adhering mother liquor containing impurities.

Drying: Dry the purified crystals under vacuum at a low temperature to prevent

decomposition.

Protocol 2: Removal of Iron from Aluminum Chloride
Solution by Solvent Extraction

Preparation of Organic Phase: Prepare a solution of 15% (v/v) Alamine 336 and 10% (v/v)

decanol in kerosene.

Extraction:

Contact the impure aluminum chloride solution with the prepared organic phase in a

mixer-settler or a separation funnel.

Agitate the mixture vigorously for a predetermined time (e.g., 5-10 minutes) to facilitate the

transfer of iron chloride to the organic phase.

Allow the phases to separate. The aqueous phase is the purified aluminum chloride

solution.

Stripping:

Separate the iron-loaded organic phase.

Contact the organic phase with a dilute solution of hydrochloric acid (e.g., 0.1 wt-%) to

strip the iron back into an aqueous phase.

The regenerated organic phase can be recycled for further extractions.
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Caption: Workflow for the purification of aluminum chloride by recrystallization.
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Caption: Workflow for iron removal from aluminum chloride solution via solvent extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b096901?utm_src=pdf-body-img
https://www.benchchem.com/product/b096901?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Aluminium chloride - Wikipedia [en.wikipedia.org]

2. Aluminum Chloride | AlCl3 | CID 24012 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. US3627483A - Method of purifying aluminum chloride - Google Patents
[patents.google.com]

4. Crystallization of Aluminum Chloride Hexahydrate - 911Metallurgist [911metallurgist.com]

5. OneMine | RI 8593 Hydrogen Chloride Sparging Crystallization of Aluminum Chloride
Hexahydrate [onemine.org]

6. nvlpubs.nist.gov [nvlpubs.nist.gov]

7. Remove Iron by Solvent Extraction in Aluminum Chloride Leach Solution - 911Metallurgist
[911metallurgist.com]

8. researchgate.net [researchgate.net]

9. mdpi.com [mdpi.com]

10. US3446578A - Purification of aluminum chloride - Google Patents [patents.google.com]

11. stacks.cdc.gov [stacks.cdc.gov]

12. US1430449A - Method of preparing aluminum-chloride crystals - Google Patents
[patents.google.com]

13. Sciencemadness Discussion Board - How to crystalise Aluminium chloride hexahydrate -
Powered by XMB 1.9.11 [sciencemadness.org]

To cite this document: BenchChem. [Technical Support Center: Purification of Crude
Aluminum Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096901#methods-for-the-purification-of-crude-
aluminum-chlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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